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Compound of Interest

Compound Name: 2-Bromobenzaldoxime

Cat. No.: B2503928 Get Quote

Essential Safety and Handling Guide for 2-
Bromobenzaldoxime
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Bromobenzaldoxime (CAS No. 34158-72-0). Adherence to

these guidelines is critical for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Safety Precautions
2-Bromobenzaldoxime is a compound that requires careful handling due to its potential health

hazards. Based on available safety data, it is classified as a substance that causes skin and

serious eye irritation.[1] It may also be harmful if swallowed or inhaled.[2]

Personal Protective Equipment (PPE) is mandatory when handling this chemical.

Quantitative Data Summary
Comprehensive toxicological data such as LD50 and LC50 values for 2-Bromobenzaldoxime
are not readily available in the searched resources. However, the following physical and

chemical properties have been identified:
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Property Value Reference

CAS Number 34158-72-0 [1]

Molecular Formula C7H6BrNO [2]

Molecular Weight 200.03 g/mol [2]

Appearance
White to off-white solid/powder

to crystal
[2]

Melting Point 101.0 to 105.0 °C

Boiling Point 265.6 ± 23.0 °C (Predicted) [3]

Solubility Sparingly soluble in water [2]

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1][2]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of 2-Bromobenzaldoxime from receipt to disposal.

1. Engineering Controls:

Always handle 2-Bromobenzaldoxime in a certified chemical fume hood to avoid inhalation
of dust or fumes.[1]
Ensure a safety shower and eyewash station are readily accessible.[1]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield.[1]
Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for integrity
before each use.[1]
Skin and Body Protection: Wear a flame-retardant laboratory coat, long pants, and closed-
toe shoes.

3. Weighing and Aliquoting:
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Perform these tasks in a fume hood to minimize dust exposure.
Use a dedicated set of spatulas and weighing boats.
Clean all equipment thoroughly after use.

4. Dissolving the Compound:

When dissolving the solid, add the solvent slowly to the solid to prevent splashing.
If the dissolution is exothermic, use an ice bath to control the temperature.

5. Reaction Setup:

Set up all reactions in a fume hood.
Ensure all glassware is properly clamped and secure.

6. Post-Reaction Work-up:

Quench the reaction carefully, especially if reactive reagents were used.
Perform all extractions and purifications within the fume hood.

Disposal Plan
Proper disposal of 2-Bromobenzaldoxime and its associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

As a halogenated organic compound, all waste containing 2-Bromobenzaldoxime must be
segregated into a designated "Halogenated Organic Waste" container.
Do not mix with non-halogenated waste.

2. Waste Containers:

Use clearly labeled, leak-proof, and chemically compatible containers for waste collection.
Keep waste containers closed when not in use.

3. Solid Waste:

Contaminated consumables such as gloves, weighing paper, and paper towels should be
placed in a sealed bag and then into the solid halogenated waste container.
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4. Liquid Waste:

Collect all liquid waste containing 2-Bromobenzaldoxime in a designated halogenated
liquid waste container.

5. Disposal Procedure:

All waste must be disposed of through a licensed hazardous waste disposal company.[1]
Follow all local and national regulations for hazardous waste disposal.[1]

Visual Workflow for Safe Handling
The following diagram illustrates the key steps and decision points for the safe handling and

disposal of 2-Bromobenzaldoxime.

Caption: Workflow for the safe handling of 2-Bromobenzaldoxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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